Ammonium metaphosphate

Ammonium metaphosphate (CAS 13446-46-3) is a highly condensed, inorganic polymeric phosphate valued for its thermal stability exceeding 300°C, low water solubility (<1 g/100 mL), and high phosphorus density. Unlike common orthophosphates, this compound functions as a moisture-resistant acid source in intumescent flame retardants and a low-volatility precursor for advanced materials. Its structural lack of hydration water and stable P-O-P backbone make it a critical procurement choice for high-temperature compounding, specialty optical glass manufacturing, and weather-resistant protective coatings where generic phosphate salts fail [1].

Attempting to substitute ammonium metaphosphate with generic orthophosphates like monoammonium phosphate (MAP) or diammonium phosphate (DAP) introduces severe processing and performance failures. MAP and DAP are highly water-soluble (e.g., MAP solubility is 37.4 g/100 mL at 20°C), meaning they rapidly leach out of coatings and plastics when exposed to environmental moisture, destroying flame retardancy. Furthermore, MAP melts and decomposes at 190°C, releasing water and ammonia. If compounded into engineering plastics or melted for glass production, this premature decomposition causes massive outgassing, leading to severe voids, structural defects, and equipment corrosion .

Aqueous Solubility and Leaching Resistance

Ammonium metaphosphate exhibits practically zero water solubility at room temperature, acting as a stable, insoluble particulate in resin matrices. In direct contrast, monoammonium phosphate (MAP) dissolves readily at 37.4 g/100 mL at 20°C. This extreme difference dictates environmental durability; coatings formulated with MAP lose their flame retardant efficacy rapidly due to moisture leaching, whereas ammonium metaphosphate maintains long-term structural and chemical integrity in outdoor or high-humidity applications .

Ensures that flame retardant additives do not leach out of exterior coatings or plastics during environmental exposure.

Thermal Processing Stability

During high-temperature polymer compounding, additive stability is critical to prevent matrix foaming. Ammonium metaphosphate remains thermally stable well above 300°C, with peak degradation occurring near 390°C. Conversely, MAP melts and begins decomposing at 190°C, releasing ammonia and water vapor. This >100°C processing window advantage allows ammonium metaphosphate to be seamlessly extruded with high-melt engineering plastics like polyamides and epoxies without causing outgassing, voids, or mechanical degradation of the polymer [1].

Enables defect-free compounding into high-temperature engineering plastics where orthophosphates would cause severe outgassing.

Precursor Volatility in Optical Glass

In the production of specialized metaphosphate and fluorophosphate optical glasses, the choice of phosphorus precursor dictates the optical clarity of the final melt. Ammonium metaphosphate is highly condensed and lacks the abundant structural protons of orthophosphates. When MAP or DAP is used, the necessary dehydration releases massive volumes of water vapor, causing bubbles and increasing equipment corrosion. Using ammonium metaphosphate drastically reduces volatile gas evolution during the melt, lowering the required dissolution temperature and yielding defect-free, high-transmission optical blanks [1].

Prevents bubble entrapment and optical defects in precision laser and fluorophosphate glasses.

Weather-Resistant Intumescent Coatings

Ammonium metaphosphate serves as a durable acid source for outdoor structural steel and wood fireproofing, where its extreme water insolubility (<1 g/100 mL) prevents the active flame retardant from leaching away during rain or high humidity exposure [1].

High-Temperature Engineering Plastics

Utilized for incorporation into epoxies, polyurethanes, and polyamides, as its >300°C thermal stability prevents the outgassing and void formation that occurs when using lower-grade orthophosphates during extrusion [2].

Precision Optical Glass Manufacturing

Serves as a low-volatility phosphorus precursor for fluorophosphate and metaphosphate glasses, minimizing water vapor release during the melt to ensure bubble-free, high-clarity optical components [3].

Slow-Release Specialty Fertilizers

Utilized in advanced agricultural applications where high-rainfall environments cause standard MAP/DAP fertilizers to wash away; its insoluble nature provides a controlled, long-term release of nitrogen and phosphorus [4].